
Preparation of Pefabloc SC Stock Solution:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pefabloc

Cat. No.: B609890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride

(AEBSF), is a potent, irreversible, and water-soluble inhibitor of serine proteases.[1] Its lower

toxicity and higher stability in aqueous solutions make it an excellent alternative to other serine

protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate

(DFP).[1][2] This document provides detailed protocols for the preparation, storage, and

application of Pefabloc SC stock solutions in various research and drug development settings.

Introduction
Serine proteases are a large family of enzymes that play crucial roles in numerous

physiological and pathological processes. Their aberrant activity is implicated in a variety of

diseases, making them important targets for therapeutic intervention. Pefabloc SC acts by

covalently modifying the active site serine residue of these proteases, leading to their

irreversible inactivation.[1] Its broad specificity makes it a valuable tool for preventing

proteolytic degradation during protein purification, in cell culture, and in various enzymatic

assays.[3][4]
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A summary of the key quantitative properties of Pefabloc SC is presented in the table below for

easy reference.

Property Value Reference

Molecular Weight 239.7 g/mol [3]

Solubility
Up to 100 mg/mL in water or

aqueous buffers
[5]

Recommended Stock

Concentration
100 mM [1][6]

Working Concentration 0.1 - 1 mg/mL (0.4 - 4 mM) [4][5]

Storage (Powder) +2 to +8°C [1]

Storage (Stock Solution) -15 to -25°C [1][6]

Experimental Protocols
Preparation of a 100 mM Pefabloc SC Stock Solution
This protocol describes the preparation of a 100 mM stock solution, which is a common

concentration for laboratory use.

Materials:

Pefabloc SC powder

Nuclease-free water or a suitable aqueous buffer (e.g., Tris, HEPES)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:
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Calculate the required mass: To prepare 1 mL of a 100 mM (0.1 M) solution, use the

following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 239.7 g/mol = 0.02397 g = 23.97 mg

Weigh the Pefabloc SC: Carefully weigh out 23.97 mg of Pefabloc SC powder.

Dissolve the powder: Add the weighed powder to a sterile tube containing 1 mL of nuclease-

free water or your chosen aqueous buffer.

Mix thoroughly: Vortex the solution until the Pefabloc SC is completely dissolved.

Concentrated stock solutions prepared in water will be acidic.[1]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -15 to -25°C.[1][6]

Stability and Handling
The stability of Pefabloc SC in aqueous solutions is influenced by both pH and temperature.[1]

[5]

pH: Pefabloc SC is most stable in acidic conditions. Hydrolysis increases at pH values of 7.0

and above.[1] For instance, at 37°C and pH 7.0, the half-life is approximately 6 hours, which

decreases to 2 hours at pH 7.5.[1] It is therefore recommended to add Pefabloc SC to

biological samples shortly before use.[1][5]

Temperature: Higher temperatures accelerate the rate of hydrolysis.[1]

Storage: Concentrated stock solutions (e.g., 100 mM) in water are acidic and can be stored

for at least two months at -15 to -25°C.[1][6]

Applications
Pefabloc SC is a versatile tool with a wide range of applications in research and drug

development.
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Inhibition of Proteases in Protein Purification
During protein extraction and purification, endogenous proteases can degrade the target

protein, leading to lower yields and compromised sample integrity. The addition of Pefabloc SC

to lysis buffers and purification reagents can effectively inhibit serine protease activity.[1] A

typical working concentration is between 0.4 and 4 mM.[4]

Use in Cell Culture and Recombinant Protein Production
Due to its low toxicity towards eukaryotic cells, Pefabloc SC can be used in cell culture media

to prevent the proteolytic degradation of secreted recombinant proteins, thereby increasing the

final product yield.[1][3][4]

Inactivation of Proteinase K
In molecular biology applications, such as the preparation of chromosomal DNA in agarose

plugs for pulsed-field gel electrophoresis (PFGE), complete inactivation of Proteinase K is

crucial before subsequent enzymatic steps like restriction digestion.[1][7] Pefabloc SC can be

used to irreversibly inactivate Proteinase K.[7] A common protocol involves incubating the

agarose plugs in a solution containing 1 to 5 mM Pefabloc SC.[1]

Visualizations
Workflow for Pefabloc SC Stock Solution Preparation
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Caption: Workflow for preparing a 100 mM Pefabloc SC stock solution.
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Inhibition Mechanism
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Caption: Covalent modification and inactivation of a serine protease by Pefabloc SC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Pefabloc SC Stock Solution: Application
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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